molecular formula C20H23BrO B8598725 2-(4-Bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone CAS No. 62856-25-1

2-(4-Bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone

Cat. No. B8598725
CAS RN: 62856-25-1
M. Wt: 359.3 g/mol
InChI Key: HXUHPYSBPHORRJ-UHFFFAOYSA-N
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Description

2-(4-Bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C20H23BrO and its molecular weight is 359.3 g/mol. The purity is usually 95%.
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properties

CAS RN

62856-25-1

Product Name

2-(4-Bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone

Molecular Formula

C20H23BrO

Molecular Weight

359.3 g/mol

IUPAC Name

2-(4-bromophenyl)-1-(4-hexylphenyl)ethanone

InChI

InChI=1S/C20H23BrO/c1-2-3-4-5-6-16-7-11-18(12-8-16)20(22)15-17-9-13-19(21)14-10-17/h7-14H,2-6,15H2,1H3

InChI Key

HXUHPYSBPHORRJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 2 L three-necked flask, set up with a mechanical stirring, containing AlCl3 (85.661 g; 642.42 mmol) under N2, 4-hexylbenzene (IVb) (104.25 g; 642.42 mmnol) was added in one portion at room temperature. To this resulting orange suspension (4-bromo-phenyl)-acetyl chloride (IIIa) (125.000 g; 535.35 mmol) was added drop wise during 45 minutes without cooling. Then reaction mixture was stirred for 3 h until temperature cooled down to room temperature, time when no more foaming was observed. The deep brown mixture was then stirred at room temperature overnight. The black thick solution was poured under stirring into a mixture of ice and 1N HCl (800 mL), then the resulting white-orange solid was filtered, and washed successively with water, saturated solution of NaHCO3 and finally with water until pH of the filtrate was 7. The solid was washed with heptane (3×200 mL) and dried under vacuum at room temperature to give the title compound as a white powder (m=151.15 g) in a 79% yield. Melting point: 108° C.
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Quantity
85.661 g
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reactant
Reaction Step One
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104.25 g
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reactant
Reaction Step Two
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125 g
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reactant
Reaction Step Three
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800 mL
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solvent
Reaction Step Four
Yield
79%

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